Cas no 1213850-31-7 ((1S)-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethanamine)
1213850-31-7 structure
Product Name:(1S)-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethanamine
CAS No:1213850-31-7
MF:C6H7F3N2
MW:164.128391504288
CID:2617546
PubChem ID:56971833
Update Time:2025-04-21
(1S)-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- (1S)-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethanamine
- 1213850-31-7
- (S)-2,2,2-Trifluoro-1-(1H-pyrrol-2-yl)ethan-1-amine
-
- Inchi: 1S/C6H7F3N2/c7-6(8,9)5(10)4-2-1-3-11-4/h1-3,5,11H,10H2/t5-/m0/s1
- InChI Key: CKAFTWICCFIDKC-YFKPBYRVSA-N
- SMILES: FC([C@H](C1=CC=CN1)N)(F)F
Computed Properties
- Exact Mass: 164.05613272Da
- Monoisotopic Mass: 164.05613272Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 41.8Ų
(1S)-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethanamine Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
1213850-31-7 ((1S)-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethanamine) Related Products
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